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molecular formula C12H17NO2 B8358914 4-Hydroxy-1-isopropyl-5,6,7,8-tetrahydrocarbostyril

4-Hydroxy-1-isopropyl-5,6,7,8-tetrahydrocarbostyril

Cat. No. B8358914
M. Wt: 207.27 g/mol
InChI Key: FHDRUUCEOQGTAY-UHFFFAOYSA-N
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Patent
US04006237

Procedure details

Cyclisation of a 60:40 mixture of the ethyl and methyl esters of 2-(N-isopropyl-acetamido)cyclohex-1-ene-1-carboxylic acid (14.16 g; 0.057 mole) with sodium methoxide (3.5 g; 0.064 mole) in dry dioxan (100 ml) over 6 hrs. at 100° C gave the title compound and after work-up as in Example 8. It had m.p. (EtOH) 304° - 307° C (d).
[Compound]
Name
ethyl and methyl esters
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(N-isopropyl-acetamido)cyclohex-1-ene-1-carboxylic acid
Quantity
14.16 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
dioxan
Quantity
100 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH:1]([N:4]([C:8]1[CH2:13][CH2:12][CH2:11][CH2:10][C:9]=1[C:14]([OH:16])=O)[C:5](=[O:7])[CH3:6])([CH3:3])[CH3:2].C[O-].[Na+]>O1CCOCC1>[OH:16][C:14]1[C:9]2[CH2:10][CH2:11][CH2:12][CH2:13][C:8]=2[N:4]([CH:1]([CH3:3])[CH3:2])[C:5](=[O:7])[CH:6]=1 |f:1.2|

Inputs

Step One
[Compound]
Name
ethyl and methyl esters
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
2-(N-isopropyl-acetamido)cyclohex-1-ene-1-carboxylic acid
Quantity
14.16 g
Type
reactant
Smiles
C(C)(C)N(C(C)=O)C1=C(CCCC1)C(=O)O
Name
sodium methoxide
Quantity
3.5 g
Type
reactant
Smiles
C[O-].[Na+]
Name
dioxan
Quantity
100 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
OC1=CC(N(C=2CCCCC12)C(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.